Cas no 194943-81-2 (1-(1,4-diazepan-1-yl)-2-phenylethanone)

• Product Name: 1-(1,4-diazepan-1-yl)-2-phenylethanone
• CAS No: 194943-81-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD05879229
• CID: 2119858
• PubChem ID: 20117698
• Update Time: 2025-04-21

1-(1,4-diazepan-1-yl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-diazepan-1-yl)-2-phenylethanone
• 1-(1,4-Diazepan-1-yl)-2-phenylethan-1-one
• MFCD05879229
• DTXSID00602689
• DA-08631
• 194943-81-2
• AKOS000156153
• F21091
• SCHEMBL8672473

• MDL： MFCD05879229
• Inchi： 1S/C13H18N2O/c16-13(11-12-5-2-1-3-6-12)15-9-4-7-14-8-10-15/h1-3,5-6,14H,4,7-11H2
• InChI Key： IJQRULKXWLONHX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N1CCNCCC1

Computed Properties

• Exact Mass: 218.141913202Da
• Monoisotopic Mass: 218.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų